3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride

• IUPAC Name: 3-(1,3-benzodioxol-5-yloxy)-1-methylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C11H11N3O3.ClH/c1-14-5-8(12)11(13-14)17-7-2-3-9-10(4-7)16-6-15-9;/h2-5H,6,12H2,1H3;1H
• InChI Key: PECCIYVNQRORCZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC2=CC3=C(C=C2)OCO3)N.Cl
• Molecular Formula: C11H12ClN3O3
• Molecular Weight: 269.68 g/mol

Description

The compound “3-(1,3-Benzodioxol-5-yloxy)-1-methyl-1H-pyrazol-4-amine hydrochloride” is a complex organic molecule. It contains a 1,3-benzodioxol-5-yl group, which is a common moiety in many bioactive molecules. The presence of the pyrazol-4-amine group suggests that it might have some biological activity, as pyrazoles are known to be present in various pharmacologically active compounds.

Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis and characterization of pyrazole derivatives, including the structure identification through various spectroscopy methods and single crystal X-ray crystallography. These compounds have been investigated for biological activities against breast cancer and microbes (Titi et al., 2020).

Antitumor, Antifungal, and Antibacterial Activities

• Research on the synthesis of pyrazolo derivatives demonstrated their potential antitumor, antifungal, and antibacterial properties. The study involved the identification of pharmacophore sites beneficial in medical applications (Bildirici et al., 2007).

Efficient Synthesis Methods

• Studies have developed efficient synthesis methods for pyrazole derivatives under green conditions, emphasizing the importance of environmentally friendly chemical processes (Gharib et al., 2013).

Application in Cancer Research

• Some pyrazole derivatives have shown potential in inhibiting the growth of A549 lung cancer cells. The structure-activity relationships of these compounds were explored to understand their mechanism of action (Zhang et al., 2008).

Synthesis of Diverse Chemical Libraries

• The compound has been used as a starting material for the synthesis of a diverse library of compounds, highlighting its versatility in chemical synthesis (Roman, 2013).

Crystal Structure Analysis

• Detailed analysis of the crystal structure of similar compounds has been conducted, providing insights into their molecular configurations and potential applications in various fields (Gajera et al., 2013).